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Compound of Interest

Compound Name: 4-Oxobutyl benzoate

Cat. No.: B3117955 Get Quote

An In-depth Technical Guide to 4-Oxobutyl
Benzoate (C12H14O3)
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-oxobutyl benzoate, a key intermediate in pharmaceutical manufacturing.

This document collates essential physicochemical data, detailed spectroscopic analysis, and

an experimental protocol for its synthesis. The information is presented to support research,

development, and quality control activities involving this compound.

Molecular Structure and Identification
4-Oxobutyl benzoate, with the molecular formula C12H14O3, is systematically named methyl

4-(4-oxobutyl)benzoate.[1] Its chemical identity is further confirmed by its CAS Registry

Number: 106200-41-3.[1]

The molecular structure consists of a benzoate group esterified with a 4-oxobutanol moiety.

This bifunctional nature, possessing both an ester and an aldehyde, makes it a versatile

building block in organic synthesis.

Molecular Structure:
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A logical diagram illustrating the relationship between the compound's name, formula, and key

functional groups is presented below.

4-Oxobutyl Benzoate

Molecular Formula: C12H14O3 IUPAC Name:
methyl 4-(4-oxobutyl)benzoate Structural Features

Benzoate Group
(Ester)

4-Oxobutyl Group
(Aldehyde)

Click to download full resolution via product page

Caption: Logical relationship of 4-Oxobutyl Benzoate's nomenclature and structure.

Physicochemical Properties
A summary of the key physicochemical properties of methyl 4-(4-oxobutyl)benzoate is provided

in the table below. These values are essential for handling, storage, and reaction planning.
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Property Value Reference

Molecular Weight 206.24 g/mol [1][2]

Molecular Formula C12H14O3 [1]

Appearance Colorless to pale yellow liquid

Boiling Point
~297 °C at 760 mmHg

(extrapolated)
[2]

Density ~1.105 g/cm³ [2]

Refractive Index ~1.514 [2]

LogP (Lipophilicity) ~1.6 [2]

Solubility
Poorly soluble in water, soluble

in organic solvents
[3]

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation and purity assessment of methyl

4-(4-oxobutyl)benzoate. The following tables summarize the expected and reported spectral

data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

H-Ar 7.20 - 8.10 m 4H Aromatic protons

-OCH₃ 3.80 - 3.90 s 3H
Methyl ester

protons

-CH₂- (α to C=O,

aldehyde)
2.70 - 2.80 t 2H

Methylene

protons

-CH₂- (β to C=O,

aldehyde)
1.90 - 2.10 m 2H

Methylene

protons

-CH₂- (γ to C=O,

aldehyde)
2.40 - 2.60 t 2H

Methylene

protons

-CHO 9.70 - 9.80 t 1H Aldehyde proton

¹³C NMR Chemical Shift (δ, ppm) Assignment

C=O (ester) ~166 Ester carbonyl carbon

C-Ar (quaternary) ~130-145 Aromatic carbons

C-H (aromatic) ~128-133 Aromatic carbons

-OCH₃ ~52 Methyl ester carbon

-CH₂- (α to C=O, aldehyde) ~43 Methylene carbon

-CH₂- (β to C=O, aldehyde) ~20-30 Methylene carbon

-CH₂- (γ to C=O, aldehyde) ~30-40 Methylene carbon

-CHO ~202 Aldehyde carbonyl carbon

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium C-H stretch (aromatic)

~2950, ~2850 Medium C-H stretch (aliphatic)

~2720, ~2820 Weak C-H stretch (aldehyde)

~1720 Strong C=O stretch (ester)

~1725 Strong C=O stretch (aldehyde)

~1600, ~1450 Medium-Strong C=C stretch (aromatic ring)

~1280, ~1100 Strong C-O stretch (ester)

Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

206 Moderate [M]⁺ (Molecular ion)

175 Moderate [M - OCH₃]⁺

149 Strong
[C₈H₅O₃]⁺ (benzoyl cation

derivative)

135 Strong [C₇H₅O₂]⁺ (benzoyl cation)

105 Strong [C₇H₅O]⁺ (benzoyl cation)

77 Moderate [C₆H₅]⁺ (phenyl cation)

Experimental Protocol: Synthesis
The following protocol describes a common method for the synthesis of methyl 4-(4-

oxobutyl)benzoate via the esterification of 4-(4-oxobutyl)benzoic acid.

Materials and Reagents
4-(4-oxobutyl)benzoic acid

Methanol (anhydrous)
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Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or ethyl acetate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure
Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-(4-oxobutyl)benzoic acid in an

excess of anhydrous methanol (e.g., 10-20 equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5

mol%) to the solution while stirring.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65-

70 °C). Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is

typically complete within 4-8 hours.

Workup:

Allow the reaction mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.
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Transfer the solution to a separatory funnel and wash sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid), water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: The crude methyl 4-(4-oxobutyl)benzoate can be purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate

in hexanes) to afford the pure product.

The workflow for the synthesis and purification is depicted in the following diagram.
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Start:
4-(4-oxobutyl)benzoic acid

+ Methanol + H₂SO₄

Reflux (4-8 h)

Aqueous Workup:
1. NaHCO₃ wash

2. Water wash
3. Brine wash

Drying over Na₂SO₄

Concentration
(Rotary Evaporator)

Column Chromatography

Pure Methyl
4-(4-oxobutyl)benzoate
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Caption: Experimental workflow for the synthesis of methyl 4-(4-oxobutyl)benzoate.

Applications in Drug Development
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Methyl 4-(4-oxobutyl)benzoate is a crucial intermediate in the synthesis of various

pharmaceuticals. Notably, it is a precursor for the production of Pemetrexed, an antifolate

chemotherapy drug used in the treatment of mesothelioma and non-small cell lung cancer.[3]

Its aldehyde functionality allows for the construction of heterocyclic ring systems, which are

common scaffolds in medicinal chemistry.

Safety and Handling
Standard laboratory safety precautions should be observed when handling methyl 4-(4-

oxobutyl)benzoate and the reagents used in its synthesis. This includes the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All manipulations

should be performed in a well-ventilated fume hood. For detailed safety information, refer to the

Safety Data Sheet (SDS) of the compound.

Conclusion
This technical guide has provided a detailed overview of the molecular structure,

physicochemical properties, spectroscopic data, and a synthetic protocol for methyl 4-(4-

oxobutyl)benzoate. The compiled information serves as a valuable resource for researchers

and professionals in the fields of organic synthesis, medicinal chemistry, and drug

development. The provided data and methodologies are intended to facilitate further research

and application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular structure and formula of "4-Oxobutyl
benzoate" (C12H14O3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117955#molecular-structure-and-formula-of-4-
oxobutyl-benzoate-c12h14o3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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